Cas no 80333-65-9 (3,3',4,4'-Tetrachlorobiphenyl)

• Product Name: 3,3',4,4'-Tetrachlorobiphenyl
• CAS No: 80333-65-9
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 985461
• Update Time: 2023-08-02

3,3',4,4'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,3',4,4'-tetrachlorobiphenyl-ul-14c
• 3,3',4,4'-Tetrachlorobiphenyl
• PCB 77
• 3,4,3',4'-TETRACHLOROBIPHENYL
• 3,3',4,4'-Tetrachloro-1,1'-biphenyl
• 1,1'-Biphenyl, 3,3',4,4'-tetrachloro-
• Biphenyl, 3,3',4,4'-tetrachloro-
• 4-CB
• 3,4,3',4'-Tetra coplanar polychlorinated biphenyl
• Y2I6546TMI
• 1,2-dichloro-4-(3,4-dichlorophenyl)benzene
• 3,4,3',4'-Tetrachloro-biphenyl
• PCB 77 (3,3',4,4'-Tetrachlorobiphenyl)
• PCB No 77
• 3,3',4,4'-TCB
• PCB No. 77
• BIDD:ER0452

• Inchi： 1S/C12H6Cl4/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8/h1-6H
• InChI Key： UQMGJOKDKOLIDP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.6
• Topological Polar Surface Area: 0

3,3',4,4'-Tetrachlorobiphenyl Security Information

• Hazardous Material transportation number：UN 1294 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-38-48/20-63-65-67
• Safety Instruction： 36/37-46-62
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls